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Introduction

Flow Injection Analysis (FIA) is a highly efficient and automated method for the rapid
determination of various analytes in a wide range of sample matrices. This application note
details a robust and sensitive FIA method for the determination of nickel (Ni?*) utilizing the well-
established colorimetric reaction with dimethylglyoxime (DMG). In an alkaline medium, in the
presence of an oxidizing agent, nickel ions react with DMG to form a stable, reddish-brown
nickel(IV)-dimethylglyoxime complex, which can be quantified spectrophotometrically. This
method offers advantages in terms of high sample throughput, low reagent consumption, and
minimal manual intervention, making it suitable for routine analysis in environmental
monitoring, industrial quality control, and pharmaceutical analysis.

Principle

The determination of nickel by this FIA method is based on the reaction of nickel(ll) ions with
dimethylglyoxime in an alkaline solution. An oxidizing agent, such as bromine water or iodine,
is used to oxidize Ni(ll) to Ni(IV), which then forms a intensely colored, water-soluble complex
with DMG. The absorbance of this complex is measured at approximately 445 nm, which is
directly proportional to the concentration of nickel in the sample. The reaction is highly selective
for nickel, although some metal ions can interfere at high concentrations.
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Quantitative Data Summary

The following table summarizes the typical quantitative performance parameters of the Flow
Injection Analysis method for nickel determination using dimethylglyoxime.

Parameter Typical Value Reference

Limit of Detection (LOD) 6.3 ug/L [1](--INVALID-LINK--)
Limit of Quantification (LOQ) 21.1 pg/L [1](--INVALID-LINK--)
Linear Range 25 - 150 pg/L [1](--INVALID-LINK--)
Sample Throughput 57 samples/hour [2](--INVALID-LINK--)

Wavelength of Max.
~445 nm [3](--INVALID-LINK--)
Absorbance (Amax)

Precision (Relative Standard
o < 5% [4](--INVALID-LINK--)
Deviation)

Experimental Protocols
Reagent Preparation

e Carrier Solution (0.01 M HCI): Dilute 0.83 mL of concentrated HCI to 1 L with deionized
water.

» Dimethylglyoxime (DMG) Reagent (1% w/v in 0.75 M NaOH): Dissolve 10 g of
dimethylglyoxime in 1 L of 0.75 M NaOH. This solution should be prepared fresh daily.[1](--
INVALID-LINK--)

o Oxidizing Agent (Saturated Bromine Water): Add a few drops of liquid bromine to a bottle of
deionized water and shake until saturation. Use the clear supernatant. Prepare in a fume
hood with appropriate safety precautions. Alternatively, a saturated iodine solution can be
used.[2](--INVALID-LINK--)

o Standard Nickel Stock Solution (1000 mg/L): Dissolve 4.479 g of NiSOa4-6H20 in deionized
water, add a few drops of concentrated HCI, and dilute to 1 L in a volumetric flask.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.researchgate.net/publication/248391965_A_Selective_Flotation-Spectrophotometric_Method_for_the_Determination_of_Nickel_using_Dimethylglyoxime
https://asianpubs.org/index.php/ajchem/article/download/19625/19574/19704
https://egyankosh.ac.in/bitstream/123456789/43298/1/Exp-2.pdf
https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://www.benchchem.com/product/b8815664?utm_src=pdf-body
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.researchgate.net/publication/248391965_A_Selective_Flotation-Spectrophotometric_Method_for_the_Determination_of_Nickel_using_Dimethylglyoxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Working Nickel Standards: Prepare a series of working standards by appropriate dilution of
the stock solution with deionized water.

Instrumentation and FIA Manifold

A sequential injection analysis (SIA) system, a variant of FIA, is well-suited for this application.
The manifold consists of:

A syringe pump

A multi-port selection valve

A holding coil

A reaction coil

A spectrophotometric detector with a flow-through cell

A data acquisition system

The components are connected with PTFE tubing.

FIA Operating Procedure

o System Startup: Turn on the spectrophotometer and allow it to warm up. Start the pump and
flush the entire system with the carrier solution for several minutes to establish a stable
baseline.

» Analytical Cycle: The following sequence is a representative protocol for a single sample
analysis. The volumes and flow rates should be optimized for the specific instrumentation
used.

o Aspirate DMG Reagent: The selection valve directs the DMG reagent to the holding caill,
and the syringe pump aspirates a defined volume (e.g., 75 uL).[1](--INVALID-LINK--)

o Aspirate Sample/Standard: The valve switches to the sample/standard line, and a specific
volume (e.g., 300 pL) is aspirated into the holding coil, adjacent to the DMG reagent.[1](--
INVALID-LINK--)
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[e]

Aspirate Oxidizing Agent: The valve moves to the oxidizing agent port, and a small volume
is drawn into the holding coil.

o Injection and Reaction: The valve switches to the detector line, and the syringe pump
reverses direction, propelling the stacked zones of reagent and sample through the
reaction coil.

o Detection: The colored complex passes through the flow cell of the spectrophotometer,
and the absorbance is measured at the wavelength of maximum absorbance (~445 nm).

o Wash: The system is flushed with the carrier solution to prepare for the next sample.

» Calibration: A calibration curve is constructed by injecting the working nickel standards in
increasing order of concentration and plotting the peak absorbance versus the nickel
concentration.

o Sample Analysis: Inject the unknown samples and measure their peak absorbances. The
nickel concentration is determined from the calibration curve.

Interference Management

e Manganese (Mn2*): This is a known interferent. Its effect can be minimized by adding a
small, fixed concentration of manganese to the DMG reagent.[1](--INVALID-LINK--)

e lron (Fe3*), Copper (Cu?*), and Cobalt (Co2*): The interference from these ions can be
reduced by the addition of a masking agent, such as citrate or tartrate, to the carrier stream
or sample.[5](--INVALID-LINK--)

Visualizations
Signaling Pathway: Nickel-DMG Complex Formation
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Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Flow Injection Analysis for Nickel
Determination using Dimethylglyoxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815664+#flow-injection-analysis-for-nickel-
determination-using-dimethylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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